Cas no 2228333-26-2 (tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate)

• Product Name: tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate
• CAS No: 2228333-26-2
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• CID: 6131997
• PubChem ID: 165825863
• Update Time: 2025-06-13

tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1876701
• tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate
• 2228333-26-2

• Inchi： 1S/C14H20ClFN2O2/c1-14(2,3)20-13(19)18-12-5-4-9(15)8-10(12)11(16)6-7-17/h4-5,8,11H,6-7,17H2,1-3H3,(H,18,19)
• InChI Key： RWRCDALYHDXWLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCN)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.1197337g/mol
• Monoisotopic Mass: 302.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate (CAS No. 2228333-26-2)

The compound tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate, identified by its CAS No. 2228333-26-2, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a tert-butyl carbamate group, a fluoropropyl moiety, and a chlorophenyl ring, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s 3-amino-1-fluoropropyl segment aligns with current trends in fluorine-based drug design, a field frequently searched by professionals seeking innovative approaches to optimize lead compounds.

Another area of interest is the compound’s carbamate functionality, which is widely explored in prodrug strategies. Prodrugs are inactive precursors designed to release active drugs in vivo, and the tert-butyl carbamate group in this molecule offers protective advantages during synthesis and delivery. This feature resonates with researchers investigating controlled-release formulations or targeted drug delivery systems, topics frequently queried in academic and industrial databases.

The 4-chlorophenyl moiety in tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate also merits attention. Chlorinated aromatic compounds are known for their role in enhancing binding affinity to biological targets, making them valuable in pesticide development and pharmaceutical intermediates. This aligns with growing interest in sustainable agrochemicals and green chemistry, as researchers seek eco-friendly alternatives with high efficacy.

From a synthetic perspective, the compound’s multifunctional groups present opportunities for selective derivatization. Chemists can modify the amino, fluoro, or carbamate groups to create diverse analogs, a strategy often explored in structure-activity relationship (SAR) studies. Such studies are critical for optimizing drug candidates, a recurring theme in high-throughput screening and computational chemistry discussions.

In summary, tert-butyl N-[2-(3-amino-1-fluoropropyl)-4-chlorophenyl]carbamate (CAS No. 2228333-26-2) is a promising scaffold for multiple applications, from drug discovery to agrochemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing fluorine chemistry, prodrug development, and sustainable synthesis. As scientific inquiries into these areas expand, this compound is poised to remain a focal point in advanced chemical research.